Propan-2-yl 2-(dimethylamino)ethane-1-sulfonate

• CAS No.: 62872-83-7
• Molecular Formula: C7H17NO3S
• Molecular Weight: 195.28 g/mol
• IUPAC Name: propan-2-yl 2-(dimethylamino)ethanesulfonate
• InChI: InChI=1S/C7H17NO3S/c1-7(2)11-12(9,10)6-5-8(3)4/h7H,5-6H2,1-4H3
• InChI Key: NLXGSURAZUSSPC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OS(=O)(=O)CCN(C)C

Description

Propan-2-yl 2-(dimethylamino)ethane-1-sulfonate is a chemical compound with the molecular formula C7H17NO3S. It is known for its unique structure, which includes an isopropyl group, a dimethylamino group, and an ethanesulfonate group. This compound is used in various scientific and industrial applications due to its versatile chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Propan-2-yl 2-(dimethylamino)ethane-1-sulfonate typically involves the reaction of isopropyl alcohol with 2-(dimethylamino)ethanesulfonyl chloride. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction conditions include maintaining a temperature of around 0-5°C to control the exothermic nature of the reaction.

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using continuous flow reactors. This method allows for better control over reaction conditions and yields a higher purity product. The use of automated systems ensures consistent quality and reduces the risk of contamination.

Chemical Reactions Analysis

Types of Reactions

Propan-2-yl 2-(dimethylamino)ethane-1-sulfonate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The sulfonate group can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in aqueous medium.

Major Products

Oxidation: The major product is the corresponding sulfone.

Reduction: The major product is the corresponding alcohol.

Substitution: The major products depend on the nucleophile used in the reaction.

Scientific Research Applications

Propan-2-yl 2-(dimethylamino)ethane-1-sulfonate has a wide range of applications in scientific research:

Biology: The compound is used in the study of enzyme inhibition and protein modification.

Industry: The compound is used in the production of surfactants and detergents due to its amphiphilic nature.

Mechanism of Action

The mechanism of action of Propan-2-yl 2-(dimethylamino)ethane-1-sulfonate involves its interaction with molecular targets such as enzymes and proteins. The sulfonate group can form strong ionic bonds with positively charged amino acid residues, leading to inhibition or modification of enzyme activity. The dimethylamino group can participate in hydrogen bonding and hydrophobic interactions, further stabilizing the compound’s binding to its target.

Comparison with Similar Compounds

Similar Compounds

• Isopropyl ethanesulfonate
• 2-(Dimethylamino)propan-1-ol
• Dimethylisopropanolamine

Uniqueness

Propan-2-yl 2-(dimethylamino)ethane-1-sulfonate is unique due to its combination of an isopropyl group, a dimethylamino group, and an ethanesulfonate group. This unique structure imparts distinct chemical properties, making it a versatile compound in various applications. Its ability to undergo multiple types of chemical reactions and its wide range of applications in different fields highlight its significance.